Cas no 55779-06-1 (L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl-)

L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl- structure
55779-06-1 structure
Product Name:L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl-
CAS No:55779-06-1
MF:C17H35N5O6
MW:405.489704370499
CID:377026
PubChem ID:5284517
Update Time:2025-04-19

L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl-
    • FORTIMICIN
    • L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7...
    • antibiotickw-1070
    • ASTROMICIN SULPHATE
    • ASTROMYCIN
    • fortimicina
    • FORTIMYCIN
    • Fortimycin A
    • kw-1070
    • XK-70-1
    • Astromicina
    • UNII-7JHD84H15J
    • NCGC00185750-01
    • Astromicinum [INN-Latin]
    • Tox21_113387
    • HY-123162
    • C17708
    • L-chiro-Inositol, 4-amino-1-((aminoacetyl)methylamino)-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-6-O-methyl-
    • Astromicin
    • Antibiotic KW-1070
    • 2-amino-N-[(1S,2R,3R,4S,5S,6R)-4-amino-3-[(2R,3R,6S)-3-amino-6-[(1S)-1-aminoethyl]oxan-2-yl]oxy-2,5-dihydroxy-6-methoxycyclohexyl]-N-methylacetamide
    • KW 1070
    • CHEMBL3084803
    • D07470
    • 4-Amino-1-((aminoacetyl)methylamino)-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-6-O-methyl-L-chiro-inositol
    • ASTM
    • Astromicine [INN-French]
    • Abbott 44747
    • Astromicin A
    • CAS-55779-06-1
    • SCHEMBL158389
    • Q4811598
    • 7JHD84H15J
    • Astromicina [INN-Spanish]
    • CS-0081586
    • 4-amino-1-(2-amino-N-methylacetamido)-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-6-O-methyl-L-chiro-inositol
    • (1R,2S,3S,4R,5S,6R)-2-amino-5-[glycyl(methyl)amino]-3,6-dihydroxy-4-(methyloxy)cyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranoside
    • N-[(1S,2R,3R,4S,5S,6R)-4-amino-3-({(2R,3R,6S)-3-amino-6-[(1S)-1-aminoethyl]tetrahydro-2H-pyran-2-yl}oxy)-2,5-dihydroxy-6-methoxycyclohexyl]-N-methylglycinamide
    • AKOS040750610
    • Astromicin [INN]
    • FORTIMICIN A [MI]
    • DTXSID2022624
    • CHEBI:37923
    • NS00011544
    • Fortimicin A
    • ASTROMICIN [WHO-DD]
    • XK 70-1
    • 55779-06-1
    • DTXCID602624
    • Astromicin (INN)
    • Astromicinum
    • Astromicine
    • Antibiotic KW 1070
    • Inchi: 1S/C17H35N5O6/c1-7(19)9-5-4-8(20)17(27-9)28-15-11(21)13(24)16(26-3)12(14(15)25)22(2)10(23)6-18/h7-9,11-17,24-25H,4-6,18-21H2,1-3H3/t7-,8+,9-,11-,12-,13-,14+,15+,16+,17+/m0/s1
    • InChI Key: BIDUPMYXGFNAEJ-APGVDKLISA-N
    • SMILES: O([C@@H]1[C@@H](CC[C@@H]([C@H](C)N)O1)N)[C@@H]1[C@H]([C@@H]([C@@H]([C@H]([C@H]1O)N(C(CN)=O)C)OC)O)N

Computed Properties

  • Exact Mass: 405.25900
  • Monoisotopic Mass: 405.259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 193A^2
  • XLogP3: -4.4

Experimental Properties

  • Color/Form: White amorphous powder.
  • Density: 1.0897 (rough estimate)
  • Melting Point: >200° (dec)
  • Boiling Point: 526.82°C (rough estimate)
  • Flash Point: 329.4°C
  • Refractive Index: 1.7600 (estimate)
  • PSA: 192.54000
  • LogP: -0.78420
  • Specific Rotation: D25 +87.5° (c = 0.1 in water)

L-chiro-Inositol,4-amino-1-[(2-aminoacetyl)methylamino]-1,4-dideoxy-3-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-6-O-methyl- Security Information

  • Toxicity:LD50 (of the sulfate salt) in mice (mg/kg): 380 i.v.; 400 s.c. (Nara, 1977)
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